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For Researchers, Scientists, and Drug Development Professionals

Introduction
Thymidine glycol (Tg) is a major product of oxidative DNA damage, arising from the reaction

of thymine residues with reactive oxygen species (ROS). As a significant biomarker for

oxidative stress, accurate and robust quantification of Tg in biological matrices is crucial for

research in aging, cancer, neurodegenerative diseases, and for evaluating the efficacy of novel

therapeutics. High-performance liquid chromatography (HPLC) coupled with various detection

methods stands as a powerful and widely used analytical technique for this purpose.

This document provides detailed application notes and experimental protocols for the

quantification of thymidine glycol using different HPLC-based methodologies, including UV,

electrochemical, and mass spectrometric detection.

Signaling Pathway: Formation and Repair of
Thymidine Glycol
Reactive oxygen species, generated through normal metabolic processes or exposure to

ionizing radiation, can attack the C5-C6 double bond of thymine in DNA, leading to the

formation of thymidine glycol.[1] This lesion distorts the DNA helix and can block DNA

replication, making its efficient repair critical for maintaining genomic integrity. The primary
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mechanism for removing thymidine glycol from DNA is the base excision repair (BER)

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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